Cas no 2580099-66-5 (rac-tert-butyl (1R,5S,6S)-6-hydroxy-7,7-dimethyl-2-azabicyclo3.2.0heptane-2-carboxylate)

• Product Name: rac-tert-butyl (1R,5S,6S)-6-hydroxy-7,7-dimethyl-2-azabicyclo3.2.0heptane-2-carboxylate
• CAS No: 2580099-66-5
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5672239
• PubChem ID: 165895143
• Update Time: 2025-10-23

rac-tert-butyl (1R,5S,6S)-6-hydroxy-7,7-dimethyl-2-azabicyclo3.2.0heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580099-66-5
• EN300-26980890
• rac-tert-butyl (1R,5S,6S)-6-hydroxy-7,7-dimethyl-2-azabicyclo[3.2.0]heptane-2-carboxylate
• rac-tert-butyl (1R,5S,6S)-6-hydroxy-7,7-dimethyl-2-azabicyclo3.2.0heptane-2-carboxylate

• Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(16)14-7-6-8-9(14)13(4,5)10(8)15/h8-10,15H,6-7H2,1-5H3/t8-,9+,10-/m0/s1
• InChI Key： KHZPZBYANJOXJX-AEJSXWLSSA-N
• SMILES： O[C@@H]1C(C)(C)[C@H]2[C@@H]1CCN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-tert-butyl (1R,5S,6S)-6-hydroxy-7,7-dimethyl-2-azabicyclo3.2.0heptane-2-carboxylate

Comprehensive Overview of rac-tert-butyl (1R,5S,6S)-6-hydroxy-7,7-dimethyl-2-azabicyclo[3.2.0]heptane-2-carboxylate (CAS No. 2580099-66-5)

The compound rac-tert-butyl (1R,5S,6S)-6-hydroxy-7,7-dimethyl-2-azabicyclo[3.2.0]heptane-2-carboxylate (CAS No. 2580099-66-5) is a highly specialized chiral intermediate with significant applications in pharmaceutical synthesis and organic chemistry. Its unique bicyclic structure and tert-butyl ester functionality make it a valuable building block for the development of bioactive molecules. Researchers and chemists are increasingly interested in this compound due to its potential role in asymmetric synthesis and drug discovery, aligning with current trends in precision medicine and targeted therapies.

One of the key features of rac-tert-butyl (1R,5S,6S)-6-hydroxy-7,7-dimethyl-2-azabicyclo[3.2.0]heptane-2-carboxylate is its stereochemistry, which includes multiple chiral centers (1R,5S,6S). This property is critical for its use in enantioselective reactions, a hot topic in modern organic synthesis. The compound's hydroxy group at the 6-position further enhances its reactivity, enabling derivatization for diverse applications. Recent studies highlight its utility in constructing nitrogen-containing heterocycles, which are prevalent in FDA-approved drugs and agrochemicals.

In the context of green chemistry and sustainable practices, CAS No. 2580099-66-5 has garnered attention for its potential in atom-efficient synthesis. With growing demand for environmentally friendly processes, this compound’s ability to participate in catalytic transformations without heavy metal catalysts aligns with industry priorities. Questions like "How to optimize the yield of rac-tert-butyl (1R,5S,6S)-6-hydroxy-7,7-dimethyl-2-azabicyclo[3.2.0]heptane-2-carboxylate?" or "What are the latest chiral separation techniques for this intermediate?" are frequently searched, reflecting its relevance in R&D.

The azabicyclo[3.2.0]heptane core of this compound is structurally analogous to motifs found in natural products and bioactive alkaloids. This similarity drives its exploration in medicinal chemistry, particularly for neurological and anti-inflammatory targets. Analytical methods such as HPLC and NMR are essential for characterizing its purity and stereochemical integrity, topics often queried by quality control professionals. Furthermore, its tert-butyl carbamate group offers stability under acidic conditions, a property leveraged in multi-step syntheses.

From a commercial perspective, rac-tert-butyl (1R,5S,6S)-6-hydroxy-7,7-dimethyl-2-azabicyclo[3.2.0]heptane-2-carboxylate is supplied by leading fine chemical manufacturers under stringent GMP standards. Its storage typically requires inert atmospheres to preserve the hydroxy functionality, a detail critical for procurement specialists. As the pharmaceutical industry shifts toward high-value intermediates, this compound’s scalability and regioselective reactivity position it as a strategic asset for API development.

Emerging applications of CAS No. 2580099-66-5 include its use in peptide mimetics and protease inhibitors, addressing trending research areas like antiviral drug design. The compound’s conformational rigidity also makes it a candidate for molecular scaffolding, a technique gaining traction in fragment-based drug discovery. These facets underscore its interdisciplinary importance, bridging synthetic chemistry and life sciences.